2-Chloro-6-fluorobenzotrifluoride
Overview
Description
2-Chloro-6-fluorobenzotrifluoride is a chemical compound with the molecular formula C7H3ClF4 . It is a derivative of benzoic acid and is used as an alkylating reagent during the synthesis of certain derivatives .
Synthesis Analysis
The synthesis of 2-Chloro-6-fluorobenzotrifluoride involves several steps, including diazotization, fluorination, ammoxidation, and hydrolysis . It is also used in the preparation of 2-chloro-6-fluorobenzylamine, which is required for the synthesis of 9-substituted adenine .Molecular Structure Analysis
The molecular structure of 2-Chloro-6-fluorobenzotrifluoride can be represented by the InChI codeInChI=1S/C7H3ClF4/c8-6-2-1-3-7(9)5(6)4-10/h1-3H . This indicates that the molecule consists of a benzene ring with chlorine, fluorine, and trifluoromethyl groups attached to it . Physical And Chemical Properties Analysis
2-Chloro-6-fluorobenzotrifluoride has a molecular weight of 198.55 .Scientific Research Applications
Pharmaceutical Intermediate Synthesis
2-Chloro-6-fluorobenzotrifluoride: is a valuable intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its incorporation into drug molecules can significantly enhance biological activity and therapeutic efficacy. For instance, it serves as a precursor in the production of vasokinetic kinin antagonists, which are used to treat acute and neuropathic pain .
Continuous-Flow Chemistry
The compound has been successfully employed in continuous-flow millireactor systems for the synthesis of 5-fluoro-2-nitrobenzotrifluoride . This method offers better control over impurities and higher process efficiency due to enhanced mass and heat transfer rates compared to traditional batch reactors .
Safety and Hazards
2-Chloro-6-fluorobenzotrifluoride is considered hazardous. It may cause severe skin burns and eye damage, and may also cause respiratory irritation . It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Protective clothing, eye protection, and face protection should be worn when handling this chemical .
Mechanism of Action
Target of Action
2-Chloro-6-fluorobenzotrifluoride is an organic compound It’s often used as an intermediate in the synthesis of various other compounds, including pesticides, dyes, and photosensitive materials .
Pharmacokinetics
Its physical properties such as boiling point (1609±350 °C), density (1427±006 g/cm3), and vapor pressure (304mmHg at 25°C) suggest that it’s a volatile compound .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Chloro-6-fluorobenzotrifluoride. For instance, its volatility suggests that temperature could impact its stability and reactivity . Additionally, it’s classified as an irritant, indicating that it may cause skin and eye irritation, and precautions should be taken when handling and storing the compound .
properties
IUPAC Name |
1-chloro-3-fluoro-2-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF4/c8-4-2-1-3-5(9)6(4)7(10,11)12/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILUCOEVDXAZECW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60587761 |
Source
|
| Record name | 1-Chloro-3-fluoro-2-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60587761 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-3-fluoro-2-(trifluoromethyl)benzene | |
CAS RN |
103889-37-8 |
Source
|
| Record name | 1-Chloro-3-fluoro-2-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60587761 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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